Cas no 406212-48-4 (tert-butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate
• CAS No: 406212-48-4
• MF: C₁₂H₂₃NO₃
• MW: 229.3159
• MDL: MFCD21642046
• CID: 2110451
• PubChem ID: 22258928
• Update Time: 2024-11-02

tert-butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate
• 1-Boc-3-(hydroxymethyl)-3-methylpiperidine
• ZGNKCYOZCJEKOH-UHFFFAOYSA-N
• PB11536
• tertbutyl 3-(hydroxymethyl)-3-methyl-1-piperidinecarboxylate
• tert-butyl 3-(hydroxymethyl)-3-methyl-1-piperidinecarboxylate
• 3-hydroxymethyl-3-methyl-piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-3-methyl-,1,1-dime
• 1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-3-methyl-,1,1-dimethylethyl ester
• P12981
• (S)-(1-Boc-3-methyl-3-piperidyl)methanol
• MFCD29059014
• EN300-5108625
• 406212-48-4
• (rac)-3-hydroxymethyl-3-methyl-piperidine-1-carboxylic acid tert-butyl ester
• DA-42502
• AKOS023671203
• AS-51571
• SY344110
• tert-Butyl 3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate
• CS-0048363
• SY099805
• MFCD21642046
• SCHEMBL2896952

• MDL： MFCD21642046
• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(15)13-7-5-6-12(4,8-13)9-14/h14H,5-9H2,1-4H3
• InChI Key： ZGNKCYOZCJEKOH-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.6